8-(3-Aminopiperidin-1-yl)-7-(3-chlorobut-2-en-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-(3-aminopiperidin-1-yl)-7-[(Z)-3-chlorobut-2-enyl]-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]purine-2,6-dione
• InChI: InChI=1S/C25H29ClN8O2/c1-15(26)10-12-33-21-22(30-24(33)32-11-6-7-17(27)13-32)31(3)25(36)34(23(21)35)14-20-28-16(2)18-8-4-5-9-19(18)29-20/h4-5,8-10,17H,6-7,11-14,27H2,1-3H3/b15-10-
• InChI Key: CMLPGGJHJBLUIV-GDNBJRDFSA-N
• Canonical SMILES: CC1=NC(=NC2=CC=CC=C12)CN3C(=O)C4=C(N=C(N4CC=C(C)Cl)N5CCCC(C5)N)N(C3=O)C
• Isomeric SMILES: CC1=NC(=NC2=CC=CC=C12)CN3C(=O)C4=C(N=C(N4C/C=C(/C)\Cl)N5CCCC(C5)N)N(C3=O)C
• Molecular Formula: C25H29ClN8O2
• Molecular Weight: 509.0 g/mol

Description

8-(3-Aminopiperidin-1-yl)-7-(3-chlorobut-2-en-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C25H29ClN8O2 and its molecular weight is 509.01. The purity is usually 95%.
BenchChem offers high-quality 8-(3-Aminopiperidin-1-yl)-7-(3-chlorobut-2-en-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-3,7-dihydro-1H-purine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3-Aminopiperidin-1-yl)-7-(3-chlorobut-2-en-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-3,7-dihydro-1H-purine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Impurity Identification in Pharmaceutical Development

In the development of the anti-diabetic drug Linagliptin, impurities were observed and identified through high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) studies. These impurities included variants of the base compound, which were synthetically prepared and characterized for confirmation (Nandi et al., 2015).

Metabolism and Disposition in Humans

A study on the pharmacokinetics and metabolism of Linagliptin in humans revealed its excretion pathways and the presence of main metabolites. The research provided insights into the drug's systemic exposure and metabolic pathways, including the involvement of CYP3A4 and aldo-keto reductases (Blech et al., 2010).

Cardiovascular Activity

Research on 8-alkylamino derivatives of purine-2,6-dione explored their potential in cardiovascular activity. The study identified compounds with strong prophylactic antiarrhythmic activity and observed hypotensive activity in specific analogues (Chłoń-Rzepa et al., 2004).

Natural Product Screening for Diabetes Management

A study aimed at identifying bioactive natural products for type 2 diabetes management used the compound as a query in a 3D shape similarity search. This highlighted its potential as a DPP-4 inhibitor, suggesting its role in diabetes treatment (Istrate & Crisan, 2022).

Synthesis and Protective Groups in Drug Development

Research on the synthesis of purine-2,6-dione derivatives utilized thietanyl protection. This study provided new insights into the synthesis of compounds with specific substituents, demonstrating the versatility and significance of the compound in pharmaceutical chemistry (Khaliullin et al., 2020).